BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide on the Physical Properties of
2,6-Diethylaniline-d15

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Diethylaniline-d15

Cat. No.: B1591745

For Researchers, Scientists, and Drug Development Professionals
Introduction

This technical guide provides a comprehensive overview of the physical properties of 2,6-
Diethylaniline-d15. Due to the limited availability of specific experimental data for the
deuterated isotopologue, this document leverages data from its non-deuterated counterpart,
2,6-Diethylaniline, as a close proxy. The physical characteristics of deuterated compounds are
generally very similar to their non-deuterated forms, with minor differences expected in
properties such as molecular weight and density. This guide summarizes key physical data,
outlines general experimental protocols for their determination, and includes logical and
workflow diagrams to support research and development activities.

Core Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2,6-Diethylaniline.
This data serves as a reliable estimate for the properties of 2,6-Diethylaniline-d15.
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Property Value Citations
Molecular Formula C1oH1sN [1]
Molecular Weight 149.23 g/mol [2][1]

CAS Number 579-66-8 [3]
Physical State Liquid [2][4]

Appearance Colorless to pale yellow liquid [3]
Melting Point 3-4°C [2][1][5][6]
Boiling Point 243 °C [2][5]
Density 0.906 g/mL at 25 °C [5]

Refractive Index

n20/D 1.545

[5]

Vapor Pressure

0.02 mmHg at 20 °C

[5]

Flash Point 115 °C (closed cup)
Sparingly soluble in water.
B Soluble in benzene, ethanol,
Solubility [31[7]

chloroform, and other organic

solvents.

Note on Deuterated Compound: The CAS number for 2,6-Diethylaniline-d15 is 285132-89-
0[8]. Its molecular weight is approximately 164.33 g/mol .

Experimental Protocols for Physical Property

Determination

While specific experimental protocols for 2,6-Diethylaniline-d15 are not readily available, the

following are standard methodologies for determining the key physical properties of liquid

compounds.

1. Determination of Melting Point (Freezing Point):
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o Apparatus: A standard melting point apparatus or a differential scanning calorimeter (DSC)
can be used. For a liquid at room temperature, this would be a freezing point determination.

e Procedure:
o A small sample of the liquid is placed in a capillary tube or a DSC pan.
o The sample is cooled at a controlled rate.

o The temperature at which the first crystals appear and the temperature at which the entire
sample solidifies are recorded. The range between these temperatures is the
melting/freezing range.

2. Determination of Boiling Point:
o Apparatus: Distillation apparatus consisting of a boiling flask, condenser, and thermometer.
e Procedure:

o The liquid is placed in the boiling flask with a few boiling chips.

o The apparatus is assembled, and the liquid is heated.

o The temperature is recorded when the liquid is boiling, and the vapor temperature is
stable. This stable temperature is the boiling point.

3. Determination of Density:
o Apparatus: A pycnometer or a digital density meter.
e Procedure (using a pycnometer):
o The mass of the clean, dry pycnometer is determined.
o The pycnometer is filled with the sample liquid, and its mass is determined.

o The mass of the liquid is calculated by subtraction.
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o The volume of the pycnometer is known or can be determined using a reference liquid of
known density (e.g., water).

o Density is calculated as mass/volume.

4. Determination of Refractive Index:

o Apparatus: A refractometer (e.g., an Abbé refractometer).

e Procedure:

[e]

A few drops of the liquid are placed on the prism of the refractometer.

o

The prism is closed, and the light source is adjusted.

[¢]

The boundary line between the light and dark fields is brought into focus.

[¢]

The refractive index is read from the scale. The temperature should be controlled and
recorded as the refractive index is temperature-dependent.

Visualizations: Workflows and Relationships

The following diagrams illustrate the logical relationship for using 2,6-Diethylaniline as a proxy
and a general workflow for its physical characterization.
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Data Source Justification

2,6-Diethylaniline-d15
(Target Compound)

2,6-Diethylaniline Limited direct experimental
(Non-deuterated Analog) data available for d15

as well-documented

Physical Property Data

(Melting Point, Boiling Point, etc.)

Click to download full resolution via product page

Caption: Logical relationship for using 2,6-Diethylaniline data as a proxy.
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General Workflow for Physical Property Characterization

Obtain Sample
(2,6-Diethylaniline-d15)

Assess Purity
(e.g., GC-MS, NMR)

Determine Melting Point Determine Boiling Point Determine Density Determine Refractive Index
(DSC/Freezing Point Apparatus) (Distillation) (Pycnometer/Density Meter) (Refractometer)

Compile and Analyze Data

Report Properties

Click to download full resolution via product page

Caption: Experimental workflow for physical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://Iwww.benchchem.com/product/b1591745#physical-properties-of-2-6-diethylaniline-
d15]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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